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Compound of Interest

Compound Name: POPSO disodium salt

CAS No.: 108321-07-9

Cat. No.: B561065

Get Quote

This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals handling POPSO disodium salt. Adherence to these

procedures is critical for ensuring personal safety and maintaining a secure laboratory

environment.

Chemical Identifier:

Name: POPSO disodium salt

Synonym: Piperazine-N,N′-bis(2-hydroxypropanesulfonic acid) disodium salt[1]

CAS Number: 108321-07-9[1]

While POPSO disodium salt is generally considered to have a low hazard profile, and a

similar compound, PIPES disodium salt, is not classified as hazardous, it is imperative to

handle it with appropriate care to minimize any potential risks.[2] Always consult the specific

Safety Data Sheet (SDS) provided by your supplier for the most accurate and detailed safety

information.
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Hazard Identification and Risk Assessment
Before beginning any work, a thorough risk assessment should be conducted. Although not

classified as hazardous, direct contact with the powder or solution should be avoided. The

primary risks are associated with inhalation of dust and eye or skin contact.

Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for handling POPSO disodium salt.

Activity Required Personal Protective Equipment

Weighing and Aliquoting (Dry Powder)

- Nitrile gloves- Safety glasses with side shields

or safety goggles[3]- Chemical-resistant lab

coat[4]- N95 or higher rated respirator (if not

handled in a chemical fume hood or if dust is

generated)

Solution Preparation and Handling
- Nitrile gloves- Safety glasses with side

shields[3]- Chemical-resistant lab coat[4]

General Laboratory Use
- Nitrile gloves- Safety glasses- Standard lab

coat

Operational Plans: Step-by-Step Guidance
Experimental Protocol: Handling POPSO Disodium Salt
1. Preparation:

Always handle POPSO disodium salt in a well-ventilated area. For weighing the powder, a

chemical fume hood is recommended to minimize inhalation exposure.[3]

Ensure that an eyewash station and safety shower are readily accessible.[3]

Cover the work surface with absorbent bench paper.

Before handling, inspect all PPE for damage.

2. Weighing the Powder:
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Don the required PPE as specified in the table above.

To prevent static electricity, which can cause the powder to become airborne, consider using

an anti-static gun or a static-free weigh boat.[3]

Carefully scoop the desired amount of powder, avoiding the creation of dust clouds.[3]

Immediately close the container securely after weighing.

3. Preparing Solutions:

Slowly add the weighed powder to the solvent to avoid splashing.[3]

If the solution requires heating or sonication, perform this in a well-ventilated area.

4. Post-Handling:

Thoroughly decontaminate all surfaces, glassware, and equipment that have come into

contact with the chemical using soap and water.

Remove and dispose of contaminated PPE in the appropriate waste stream.

Wash hands thoroughly with soap and water after handling is complete.[5]

Storage Plan
Solid Form: Store POPSO disodium salt in a tightly sealed container in a cool, dry, and dark

place. A temperature range of 2-8°C is often recommended for long-term storage to prevent

degradation.[6]

Solutions: Store prepared solutions in clearly labeled, sealed containers at 2-8°C. To prevent

microbial growth in long-term storage, consider sterile filtering the solution or adding a

preservative, being mindful of its compatibility with your experiments.

Disposal Plan
As POPSO disodium salt is not typically classified as hazardous waste, disposal is generally

straightforward, but always follow institutional and local regulations.
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Waste Disposal Protocol
Solid Waste:

Collect excess solid POPSO disodium salt in a labeled container for chemical waste.

Contaminated items such as weigh boats, paper towels, and gloves should be disposed of

in the designated solid waste stream for laboratory materials.

Liquid Waste:

Aqueous solutions of POPSO disodium salt, if not mixed with hazardous materials, can

often be disposed of down the drain with copious amounts of water, provided the

concentration is low.[6]

Always check with your institution's Environmental Health and Safety (EHS) office for

specific guidelines on aqueous waste disposal.[6]

Never dispose of solutions containing other hazardous chemicals into the sanitary sewer.

Empty Containers:

Rinse empty containers thoroughly with water.

Deface the label to prevent misuse.

Dispose of the rinsed container in the regular trash or recycling, according to institutional

policy.

Mandatory Visualization
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when handling POPSO disodium salt.
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Task Assessment

PPE Selection

Final Check

Start: Identify Handling Task

What is the physical form of the substance?

Handling Solid/Powder

Solid/Powder

Handling Aqueous Solution

Liquid/Solution

Required PPE:
- Lab Coat

- Safety Goggles
- Nitrile Gloves

- Respirator (if dust is likely)

Required PPE:
- Lab Coat

- Safety Glasses
- Nitrile Gloves

Proceed with Task

Click to download full resolution via product page

Caption: PPE Selection Workflow for POPSO Disodium Salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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